Cas no 29805-11-6 (1-(4-Chlorophenyl)prop-2-yn-1-ol)

• Product Name: 1-(4-Chlorophenyl)prop-2-yn-1-ol
• CAS No: 29805-11-6
• MF: C₉H₇ClO
• MW: 166.604281663895
• MDL: MFCD09032689
• CID: 240548
• PubChem ID: 11400988
• Update Time: 2025-06-08

1-(4-Chlorophenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)prop-2-yn-1-ol
• 1-(4-Chloro-phenyl)-prop-2-yn-1-ol
• Benzenemethanol,4-chloro-a-ethynyl-
• 1-(4-chlorophenyl)-2-propyn-1-ol
• 1-(4-chlorophenyl)prop-1-yn-1-ol
• 1-(p-chlorophenyl)-2-propyn-1-ol
• 1-(p-chlorophenyl)prop-2-yn-1-ol
• Benzenemethanol,4-chloro-a-ethynyl
• MFCD09032689
• SY045243
• AC5833
• CS-0433604
• EN300-190183
• A924869
• FT-0768941
• 3-(4-chlorophenyl)propyn-3-ol
• AKOS006240008
• LPJLPGPHEDSJHU-UHFFFAOYSA-N
• DTXSID60464669
• 29805-11-6
• SCHEMBL1920526
• AB90904

• MDL： MFCD09032689
• Inchi： 1S/C9H7ClO/c1-2-9(11)7-3-5-8(10)6-4-7/h1,3-6,9,11H
• InChI Key： LPJLPGPHEDSJHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#C)O

Computed Properties

• Exact Mass: 166.01900
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.255
• Boiling Point: 253.3°C at 760 mmHg
• Flash Point: 107°C
• Refractive Index: 1.588
• PSA: 20.23000
• LogP: 2.00660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Chlorophenyl)prop-2-yn-1-ol

Introduction to 1-(4-Chlorophenyl)prop-2-yn-1-ol (CAS No. 29805-11-6)

1-(4-Chlorophenyl)prop-2-yn-1-ol, with the CAS number 29805-11-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-chlorophenylacetylene alcohol, is characterized by its unique structure, which includes a propargyl alcohol moiety and a 4-chlorophenyl substituent. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

The chemical structure of 1-(4-Chlorophenyl)prop-2-yn-1-ol is defined by its molecular formula, C₉H₇ClO, and its molecular weight of approximately 160.6 g/mol. The presence of the propargyl alcohol group (C≡CCH₂OH) and the 4-chlorophenyl group (C₆H₄Cl) imparts distinct reactivity and solubility characteristics to the molecule. These features make it an attractive candidate for various chemical transformations and synthetic routes.

In recent years, 1-(4-Chlorophenyl)prop-2-yn-1-ol has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its role as a building block in the synthesis of pharmaceuticals. The compound's ability to undergo selective functionalization reactions, such as alkyne-click chemistry and metal-catalyzed cross-coupling reactions, has made it a valuable intermediate in the development of novel drugs.

A notable example of its application is in the synthesis of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of 1-(4-Chlorophenyl)prop-2-yn-1-ol exhibit potent anti-inflammatory activity. These derivatives have shown promise in preclinical studies for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The unique structure of 1-(4-Chlorophenyl)prop-2-yn-1-ol allows for the introduction of various functional groups that can modulate the biological activity and pharmacokinetic properties of the final drug candidates.

Beyond its use in anti-inflammatory drug development, 1-(4-Chlorophenyl)prop-2-yn-1-ol has also been explored for its potential in cancer therapy. Studies have shown that certain derivatives can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, a recent study published in Cancer Research reported that a derivative of 1-(4-Chlorophenyl)prop-2-yn-1-ol exhibited selective cytotoxicity against breast cancer cells while showing minimal toxicity to normal cells.

The synthetic versatility of 1-(4-Chlorophenyl)prop-2-yn-1-ol extends to other areas as well. In materials science, it has been used as a monomer for the preparation of functional polymers with unique properties. These polymers have found applications in areas such as drug delivery systems, where their biocompatibility and controlled release capabilities are highly desirable.

In addition to its synthetic applications, 1-(4-Chlorophenyl)prop-2-yn-1-ol has been studied for its environmental impact. Research has focused on understanding its biodegradability and potential effects on aquatic ecosystems. Studies have shown that under certain conditions, the compound can be biodegraded by microorganisms, reducing its environmental persistence and toxicity.

The safety profile of 1-(4-Chlorophenyl)prop-2-yn-1-ol is another important aspect that has been extensively evaluated. Toxicological studies have indicated that it is generally well-tolerated at low concentrations, with no significant acute or chronic toxicity observed in animal models. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 1-(4-Chlorophenyl)prop-2-yn-1-ol (CAS No. 29805-11-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and environmental studies. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.